Cas no 658081-98-2 (1(2H)-Isoquinolinone, 7-bromo-2-[[4-(trifluoromethyl)phenyl]methyl]-)

• Product Name: 1(2H)-Isoquinolinone, 7-bromo-2-[[4-(trifluoromethyl)phenyl]methyl]-
• CAS No: 658081-98-2
• MF: C₁₇H₁₁BrF₃NO
• MW: 382.174554109573
• CID: 1703036
• Update Time: 2024-09-02

1(2H)-Isoquinolinone, 7-bromo-2-[[4-(trifluoromethyl)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone, 7-bromo-2-[[4-(trifluoromethyl)phenyl]methyl]-

• Inchi： 1S/C17H11BrF3NO/c18-14-6-3-12-7-8-22(16(23)15(12)9-14)10-11-1-4-13(5-2-11)17(19,20)21/h1-9H,10H2
• InChI Key： IUTHYOHPDCOOFK-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC(Br)=C2)C=CN1CC1=CC=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 380.99763

Experimental Properties

• Density: 1.559±0.06 g/cm3(Predicted)
• Boiling Point: 470.8±45.0 °C(Predicted)
• PSA: 20.31
• pka: -2.91±0.70(Predicted)